Cas no 620933-98-4 (1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(4-methylphenyl)-)
620933-98-4 structure
Product Name:1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(4-methylphenyl)-
CAS No:620933-98-4
MF:C15H12ClN3
MW:269.728881835938
CID:1635931
Update Time:2024-09-12
1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(4-methylphenyl)-
- 1H-1,2,4-Triazole, 5-(2-chlorophenyl)-3-(4-methylphenyl)-
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- Inchi: 1S/C15H12ClN3/c1-10-6-8-11(9-7-10)14-17-15(19-18-14)12-4-2-3-5-13(12)16/h2-9H,1H3,(H,17,18,19)
- InChI Key: UJBORAVMXAQDBE-UHFFFAOYSA-N
- SMILES: N1C(C2=CC=CC=C2Cl)=NC(C2=CC=C(C)C=C2)=N1
Computed Properties
- Exact Mass: 269.07216
Experimental Properties
- Density: 1.266±0.06 g/cm3(Predicted)
- Melting Point: 137-140 °C
- Boiling Point: 475.2±55.0 °C(Predicted)
- PSA: 41.57
- pka: 8.80±0.40(Predicted)
1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(4-methylphenyl)- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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